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molecular formula C11H18BrNO3 B8676665 Tert-butyl 4-bromo-5-oxoazepane-1-carboxylate

Tert-butyl 4-bromo-5-oxoazepane-1-carboxylate

Cat. No. B8676665
M. Wt: 292.17 g/mol
InChI Key: BXFYYBLGCMLQRM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08871790B2

Procedure details

To a solution tert-butyl 4-oxoazepane-1-carboxylate (429.2, 11.0 g, 51.6 mmol, 1.00 equiv) in chloroform (220 mL) 0° C. was added dropwise solution of Br2 (12.4 g, 77.6 mmol, 1.50 equiv) in chloroform (110 mL). The resulting mixture was stirred at room temperature overnight. The formed solids were collected by filtration and taken up in 200 mL of dichloromethane. Et3N (12.2 g) and (Boc)2O (8.70 g, 40.3 mmol, 1.00 equiv) were added to the mixture at 0° C. The resulting solution was stirred for 3 h at room temperature, and then concentrated under pressure. The crude residue was purified by silica gel chromatography using ethyl acetate/petroleum ether (1:10) as eluent to give 4.00 g (27%) of the title compound as a yellow oil.
Name
tert-butyl 4-oxoazepane-1-carboxylate
Quantity
11 g
Type
reactant
Reaction Step One
Name
Br2
Quantity
12.4 g
Type
reactant
Reaction Step One
Name
chloroform
Quantity
220 mL
Type
solvent
Reaction Step One
Name
chloroform
Quantity
110 mL
Type
solvent
Reaction Step One
Name
Et3N
Quantity
12.2 g
Type
reactant
Reaction Step Two
Name
(Boc)2O
Quantity
8.7 g
Type
reactant
Reaction Step Two
Name
title compound
Yield
27%

Identifiers

REACTION_CXSMILES
[O:1]=[C:2]1[CH2:8][CH2:7][CH2:6][N:5]([C:9]([O:11][C:12]([CH3:15])([CH3:14])[CH3:13])=[O:10])[CH2:4][CH2:3]1.[Br:16]Br.CCN(CC)CC.CC(OC(OC(OC(C)(C)C)=O)=O)(C)C>C(Cl)(Cl)Cl>[Br:16][CH:8]1[C:2](=[O:1])[CH2:3][CH2:4][N:5]([C:9]([O:11][C:12]([CH3:15])([CH3:14])[CH3:13])=[O:10])[CH2:6][CH2:7]1

Inputs

Step One
Name
tert-butyl 4-oxoazepane-1-carboxylate
Quantity
11 g
Type
reactant
Smiles
O=C1CCN(CCC1)C(=O)OC(C)(C)C
Name
Br2
Quantity
12.4 g
Type
reactant
Smiles
BrBr
Name
chloroform
Quantity
220 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl
Name
chloroform
Quantity
110 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl
Step Two
Name
Et3N
Quantity
12.2 g
Type
reactant
Smiles
CCN(CC)CC
Name
(Boc)2O
Quantity
8.7 g
Type
reactant
Smiles
CC(C)(C)OC(=O)OC(=O)OC(C)(C)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The resulting mixture was stirred at room temperature overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The formed solids were collected by filtration
STIRRING
Type
STIRRING
Details
The resulting solution was stirred for 3 h at room temperature
Duration
3 h
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under pressure
CUSTOM
Type
CUSTOM
Details
The crude residue was purified by silica gel chromatography

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound
Type
product
Smiles
BrC1CCN(CCC1=O)C(=O)OC(C)(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 4 g
YIELD: PERCENTYIELD 27%
YIELD: CALCULATEDPERCENTYIELD 26.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.